2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone

• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenoxy)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-phenylethanone
• InChI: InChI=1S/C20H18ClN3O2S/c1-2-12-24-19(13-26-17-10-8-16(21)9-11-17)22-23-20(24)27-14-18(25)15-6-4-3-5-7-15/h2-11H,1,12-14H2
• InChI Key: CASARQFKYQHNHU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)COC3=CC=C(C=C3)Cl

Description

This compound is a 1,2,4-triazole derivative featuring a 4-chlorophenoxymethyl group at position 5, a prop-2-en-1-yl (allyl) substituent at position 4, and a sulfanyl-linked phenylethanone moiety at position 2. The molecular formula is C₂₃H₂₀ClN₃O₂S, with a calculated molecular weight of 437.94 g/mol. While direct data on its physical properties (e.g., melting point) are unavailable in the provided evidence, its structural analogs (discussed below) exhibit melting points ranging from 140–240°C, indicating probable thermal stability .

Preparation Methods

The synthesis of 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone typically involves multiple steps, starting from readily available precursors. The synthetic route may include the following steps:

Formation of the triazole ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with carbon disulfide and subsequent alkylation.

Introduction of the chlorophenoxy group: This step involves the reaction of the triazole intermediate with 4-chlorobenzyl chloride under basic conditions.

Attachment of the prop-2-en-1-yl group: This can be done via a nucleophilic substitution reaction using an appropriate allyl halide.

Formation of the phenylethanone moiety: This final step involves the reaction of the intermediate with phenacyl bromide under basic conditions.

Industrial production methods may involve optimization of these steps to improve yield and scalability, including the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, potentially reducing the ketone group to an alcohol.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of new derivatives.

Addition: The prop-2-en-1-yl group can participate in addition reactions, such as hydroboration-oxidation, to form corresponding alcohols.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium, platinum), and specific temperature and pressure conditions.

Scientific Research Applications

2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone has several scientific research applications:

Medicinal Chemistry: The compound’s triazole ring and phenylethanone moiety make it a potential candidate for drug development, particularly as an antifungal or anticancer agent.

Materials Science: The compound can be used in the synthesis of advanced materials, such as polymers and nanomaterials, due to its unique structural features.

Industrial Chemistry: It can serve as an intermediate in the synthesis of various industrial chemicals, including agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone involves its interaction with specific molecular targets and pathways. The triazole ring can inhibit enzymes such as cytochrome P450, leading to antifungal activity. The phenylethanone moiety can interact with cellular proteins, potentially leading to anticancer effects. The compound’s overall activity is a result of its ability to bind to and modulate the function of these molecular targets.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The allyl group in the target compound distinguishes it from analogs with aryl (e.g., 4-methylphenyl in ) or heteroaryl (e.g., quinolin-8-yloxy in ) substituents. This group may confer reactivity for covalent bonding or polymer formation.

Thermal Stability: While the target compound’s melting point is unreported, analogs with rigid substituents (e.g., quinolin-8-yloxy in ) or hydrogen-bonding groups (e.g., anilinomethyl in ) exhibit higher thermal stability (up to 240°C).

Biological Relevance: Triazole derivatives with chlorophenyl groups (e.g., ) are frequently explored as agrochemicals (e.g., metconazole in ) due to their antifungal activity. The target compound’s chlorophenoxy and sulfanyl groups align with structural motifs of known pesticides .

Biological Activity

The compound 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone is a complex organic molecule characterized by a unique structure that includes a triazole ring, a chlorophenoxy group, and an acetamide moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antifungal, antibacterial, and anticancer properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{21}ClN_{4}O_{2}S$, with a molecular weight of approximately 443.0 g/mol. The presence of the triazole ring is critical for its biological activity, as compounds with this structural feature are known to interact with various biological targets.

Antifungal Activity

Research indicates that compounds containing a 1,2,4-triazole ring exhibit significant antifungal properties. For instance, studies have shown that derivatives of triazoles can inhibit the growth of various fungal pathogens by interfering with ergosterol biosynthesis, a vital component of fungal cell membranes. The specific interactions of this compound with fungal enzymes could enhance its antifungal efficacy.

Antibacterial Activity

The antibacterial activity of triazole derivatives has been well-documented. The mechanism often involves the inhibition of bacterial cell wall synthesis or interference with protein synthesis. Preliminary studies suggest that 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone may exhibit similar mechanisms against Gram-positive and Gram-negative bacteria.

Anticancer Properties

The anticancer potential of this compound is particularly noteworthy. Research has shown that triazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, studies have identified specific IC50 values for related compounds against various cancer cell lines:

Compound	Cell Line	IC50 (μM)
Compound A	HCT116 (Colon Cancer)	6.2
Compound B	T47D (Breast Cancer)	27.3

These findings suggest that the unique functional groups in 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-1-phenylethanone may enhance its interaction with cancer cell receptors or enzymes involved in cell proliferation.

The mechanism by which this compound exerts its biological effects involves several pathways:

• Enzyme Inhibition : The triazole ring may inhibit key enzymes involved in fungal and bacterial metabolism.
• Receptor Interaction : The chlorophenoxy group can facilitate binding to specific receptors on cancer cells, leading to altered signaling pathways.
• Molecular Interactions : Hydrogen bonding and π–π stacking interactions play a crucial role in enhancing the specificity and efficacy of the compound against biological targets.

Case Studies

Several studies have investigated the biological activity of similar triazole-containing compounds:

• Study on Antifungal Activity : A study demonstrated that a related triazole derivative showed potent activity against Candida species with an MIC (Minimum Inhibitory Concentration) below 10 μg/mL.
• Anticancer Study : Another investigation into a structurally similar compound revealed significant cytotoxicity against MCF7 breast cancer cells with an IC50 value of 15 μM.